3-[(3,4-dimethoxyphenyl)amino]-1-(4-ethylphenyl)-2-propen-1-one

• IUPAC Name: (Z)-3-(3,4-dimethoxyanilino)-1-(4-ethylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H21NO3/c1-4-14-5-7-15(8-6-14)17(21)11-12-20-16-9-10-18(22-2)19(13-16)23-3/h5-13,20H,4H2,1-3H3/b12-11-
• InChI Key: DZUPRCHRQNNHLM-QXMHVHEDSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C=CNC2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)/C=C\NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

3-[(3,4-dimethoxyphenyl)amino]-1-(4-ethylphenyl)-2-propen-1-one, also known as DAPK-1 inhibitor, is a chemical compound that has shown potential in the field of scientific research. This compound has been studied for its ability to inhibit the activity of DAPK-1, a protein kinase that plays a role in cell death and survival. In

Mechanism of Action

3-[(3,4-dimethoxyphenyl)amino]-1-(4-ethylphenyl)-2-propen-1-one inhibitor works by inhibiting the activity of this compound, a protein kinase that plays a role in cell death and survival. This compound is activated in response to various stress signals and can induce cell death through several mechanisms. By inhibiting this compound activity, this compound inhibitor can prevent cell death and promote cell survival.
Biochemical and Physiological Effects
This compound inhibitor has been found to have several biochemical and physiological effects. In cancer cells, it has been found to induce apoptosis and inhibit cell proliferation. In animal models of neurodegenerative diseases, it has been found to protect neurons from cell death and improve cognitive function. Additionally, this compound inhibitor has been found to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3,4-dimethoxyphenyl)amino]-1-(4-ethylphenyl)-2-propen-1-one inhibitor in lab experiments is its specificity for this compound. This allows researchers to study the effects of inhibiting this compound activity without affecting other protein kinases. Additionally, this compound inhibitor has been found to have low toxicity in animal models, making it a safe compound to use in lab experiments.
One limitation of using this compound inhibitor in lab experiments is its limited solubility in water. This can make it difficult to administer the compound to cells or animals. Additionally, this compound inhibitor has a short half-life in vivo, meaning it is rapidly metabolized and excreted from the body. This can make it difficult to achieve sustained inhibition of this compound activity.

Future Directions

There are several future directions for research on 3-[(3,4-dimethoxyphenyl)amino]-1-(4-ethylphenyl)-2-propen-1-one inhibitor. One area of interest is its potential use in combination with other cancer therapies. It has been found to enhance the effectiveness of chemotherapy and radiation therapy in animal models. Additionally, further research is needed to determine the optimal dosing and administration of this compound inhibitor for maximum efficacy. Finally, more research is needed to determine the long-term safety and potential side effects of using this compound inhibitor in humans.
Conclusion
In conclusion, this compound inhibitor is a promising compound that has shown potential in the field of scientific research. Its ability to inhibit the activity of this compound makes it a promising candidate for developing new cancer therapies and treating neurodegenerative diseases. While there are limitations to using this compound inhibitor in lab experiments, its specificity and low toxicity make it a safe and effective compound to use. With further research, this compound inhibitor may prove to be a valuable tool in the fight against cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of 3-[(3,4-dimethoxyphenyl)amino]-1-(4-ethylphenyl)-2-propen-1-one inhibitor involves the reaction of 3,4-dimethoxyaniline with 4-ethylcinnamaldehyde in the presence of a catalyst. The product is then purified using column chromatography to obtain the final compound. This method has been reported in several research papers and has been found to be efficient in producing high yields of this compound inhibitor.

Scientific Research Applications

3-[(3,4-dimethoxyphenyl)amino]-1-(4-ethylphenyl)-2-propen-1-one inhibitor has been studied for its potential use in cancer treatment. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for developing new cancer therapies. Additionally, this compound inhibitor has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been found to protect neurons from cell death and improve cognitive function in animal models.